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Compound of Interest

Compound Name: 2,3,6-tribromobenzoic Acid

Cat. No.: B1640232

Get Quote

Executive Safety Summary
Status: Halogenated Organic Acid | Disposal Method: High-Temperature Incineration

Immediate Action: Segregate from non-halogenated solvents and oxidizers.[2]

CRITICAL SAFETY DISTINCTION (Read Before Handling): Ensure you have positively

identified the chemical structure. There is a high risk of acronym/name confusion in chemical

inventory systems:

Target Compound: 2,3,6-Tribromobenzoic Acid (Brominated organic acid; Irritant).[2]

High-Risk Confusion:2,4,6-Trinitrobenzoic Acid (TNBA).[2] TNBA is a high explosive (Class

1.1D).[3] Confusing "Tribromo" with "Trinitro" can be fatal. Verify the CAS number and

physical appearance (Tribromo compounds are typically white/off-white powders; Trinitro

compounds are often yellow crystals/sludges).[2]

Chemical Profile & Hazard Identification
Before initiating disposal, verify the identity to ensure correct waste stream categorization.
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Parameter Data

Chemical Name 2,3,6-Tribromobenzoic Acid

CAS Number

Note: 2,3,6-isomer is rare.[1][2][4] Common

isomer is 633-12-5 (2,4,6-Tribromo).[1][2] Verify

specific bottle label.

Molecular Formula C₇H₃Br₃O₂

Physical State Solid (Crystalline Powder)

Primary Hazards
Skin Irritant (H315), Eye Irritant (H319),

Respiratory Irritant (H335).[1][2]

Environmental
Persistent Halogenated Organic (Do not release

to drains).[1][2][5]

RCRA Status
Not P-listed or U-listed.[1][2] Regulated as

Halogenated Organic Waste.

Pre-Disposal Logic: The "Why" Behind the Protocol
To maintain scientific integrity and regulatory compliance, you must understand the causality of

the disposal method:

Why Incineration? Halogenated aromatics (containing Br, Cl) are chemically stable and

resistant to biodegradation. Landfilling is prohibited under RCRA Land Disposal Restrictions

(LDR) for many halogenated organics. High-temperature incineration (>1000°C) is required

to break the Carbon-Bromine bond.[2]

Why Segregation? Mixing brominated acids with non-halogenated solvents (e.g., Acetone,

Ethanol) contaminates the entire volume. Non-halogenated waste is often used as fuel

blending; however, high halogen content (>1000 ppm) poisons catalysts and corrodes

standard incinerators, requiring expensive specialized treatment (acid gas scrubbing).[2]

Segregation saves your facility significant disposal costs.

Why No Neutralization? While it is an acid, neutralizing it with a base (e.g., Sodium

Hydroxide) generates sodium tribromobenzoate, a halogenated salt that still requires

incineration.[2] Neutralization adds volume without reducing the hazard classification.
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Disposal Workflow Diagram
The following decision tree illustrates the autonomous decision-making process for handling

this waste stream.

Waste Generation:
2,3,6-Tribromobenzoic Acid

Physical State?

Pure Solid / Precipitate Dissolved in Solution

Stream A: Solid Halogenated Waste
(Double Bagged)

 Collect as Solid

Is Solvent Halogenated?

Stream B: Halogenated Solvent Waste
(Carboy)

Yes (e.g., DCM, Chloroform) No (e.g., MeOH, Acetone)

Stream C: Non-Halogenated Waste
(DO NOT USE)

CRITICAL: Even if solvent is non-halogenated,
the presence of Tribromobenzoic Acid

reclassifies the WHOLE mixture as Halogenated.

Final Disposal:
High-Temp Incineration

(w/ Acid Scrubbing)

Click to download full resolution via product page

Figure 1: Decision logic for segregating brominated organic acids. Note that the presence of

the solute dictates the waste stream, overriding the solvent's classification.[1][2]
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Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Solid (Powder/Crystals)
Best for: Expired reagents, contaminated weighing boats, or synthesis products.[1][2]

PPE Selection: Nitrile gloves (min 0.11mm thickness), safety glasses, and lab coat.[2]

Respiratory protection (N95) recommended if dust generation is likely.

Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated "Solid

Hazardous Waste" bucket lined with a heavy-duty hazardous waste bag (6-mil polyethylene).

[2]

Transfer: Carefully transfer the solid into the container. Do not generate dust.[6][7][8][9]

Debris: Include contaminated spatulas, weighing papers, and gloves in this same container.

Labeling: Apply a hazardous waste label.

Constituents: "2,3,6-Tribromobenzoic Acid, Solid Debris"[1][2]

Hazard Checkbox: Toxic, Irritant.[7]

Scenario B: Disposal of Liquid Waste (Mother Liquor/Reaction
Mixtures)
Best for: Filtrates, HPLC waste, or dissolved reagents.[1][2]

Segregation Rule: Regardless of the solvent (Methanol, Ethyl Acetate, Water), the mixture

must now be treated as Halogenated Solvent Waste.[2]

Container: Use a dedicated Halogenated Waste Carboy (typically white or yellow HDPE). Do

not use metal cans (acidic nature may corrode metal over time).

Compatibility Check: Ensure the carboy does not contain strong oxidizers (e.g., Nitric Acid

waste) or strong bases (exothermic reaction risk).

Labeling:
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Constituents: List all solvents + "2,3,6-Tribromobenzoic Acid (<5%)".[2]

Hazard Checkbox: Flammable (if organic solvent), Toxic, Corrosive (if pH < 2).[2]

Scenario C: Spill Cleanup (Small Scale < 50g)
Isolate: Alert nearby personnel.

Contain: If solid, cover with a damp paper towel to prevent dust dispersion. If liquid, use a

polypropylene absorbent pad.

Neutralize (Optional but recommended for safety): If the spill is large and acidic, dust lightly

with Sodium Bicarbonate (NaHCO₃) to neutralize acidity before sweeping.

Collect: Scoop material into the Solid Halogenated Waste stream (Scenario A).

Clean: Wash the surface with soap and water; dispose of the sponge as hazardous waste.

Regulatory & Transport Context
EPA/RCRA (USA): This compound is generally not P-listed or U-listed specifically.[2] It falls

under Process Waste or Characteristic Waste if it exhibits corrosivity (D002) or toxicity.

However, the "Halogenated Organic" profile triggers specific incineration requirements under

40 CFR 268 (Land Disposal Restrictions).

DOT (Transport):

If pure and transported in bulk, it may be regulated as Environmentally Hazardous

Substance, Solid, N.O.S.[1][2] (UN 3077, Class 9) due to halogenated aromatic toxicity to

aquatic life.[2]

Always check the specific SDS Section 14 for the exact transport classification of your

isomer purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

2. 2,4,6-Trinitrobenzoic acid - Wikipedia [en.wikipedia.org]

3. 2,4,6-Trinitrobenzoic acid | C7H3N3O8 | CID 8518 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 2,3,6-Trichlorobenzoic acid - Wikipedia [en.wikipedia.org]

5. cdn.chemservice.com [cdn.chemservice.com]

6. sigmaaldrich.com [sigmaaldrich.com]

7. fishersci.co.uk [fishersci.co.uk]

8. carlroth.com [carlroth.com]

9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

10. chemimpex.com [chemimpex.com]

11. CAS Common Chemistry [commonchemistry.cas.org]

To cite this document: BenchChem. [2,3,6-Tribromobenzoic Acid: Operational Disposal
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1640232/docs#2-3-6-tribromobenzoic-acid-
operational-disposal-guide]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.epa.gov/rcra
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://en.wikipedia.org/wiki/2,4,6-Trinitrobenzoic_acid
https://www.fishersci.co.uk/store/msds?partNumber=11450248&countryCode=GB&language=en
https://www.chemimpex.com/products/01683
https://commonchemistry.cas.org/detail?cas_rn=15396-38-0
https://echa.europa.eu/
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://en.wikipedia.org/wiki/2,4,6-Trinitrobenzoic_acid
https://www.benchchem.com/product/b1640232?utm_src=pdf-custom-synthesis#bc-rfq
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://en.wikipedia.org/wiki/2,4,6-Trinitrobenzoic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trinitrobenzoic-acid
https://en.wikipedia.org/wiki/2,3,6-Trichlorobenzoic_acid
http://cdn.chemservice.com/product/msdsnew/External/English/N-10545%20English%20SDS%20US.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/186295
https://www.fishersci.co.uk/store/msds?partNumber=11450248&countryCode=GB&language=en
https://www.carlroth.com/medias/SDB-9722-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjQ5ODl8YXBwbGljYXRpb24vcGRmfGFESmlMMmcxWWk4NU1qSXpNVFU0TlRNd01EYzRMMU5FUWw4NU56SXlYMGRDWDBWT0xuQmtaZ3w1MDFiOTE4MjFhYjZkOTY2YzlkODBhNmEwMDQ4NzBmMjRlYTczMmM0ZmYwMTNhNTE0MGZmYWNjYTM1ZTgyNGIx
https://pim-resources.coleparmer.com/sds/16053.pdf
https://www.chemimpex.com/products/01683
https://commonchemistry.cas.org/detail?cas_rn=15396-38-0
https://www.benchchem.com/product/b1640232/docs#2-3-6-tribromobenzoic-acid-operational-disposal-guide
https://www.benchchem.com/product/b1640232/docs#2-3-6-tribromobenzoic-acid-operational-disposal-guide
https://www.benchchem.com/product/b1640232/docs#2-3-6-tribromobenzoic-acid-operational-disposal-guide
https://www.benchchem.com/product/b1640232/docs#2-3-6-tribromobenzoic-acid-operational-disposal-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1640232?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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